Cas no 517920-69-3 (5-Bromo-3-fluorobenzene-1,2-diamine)

• Product Name: 5-Bromo-3-fluorobenzene-1,2-diamine
• CAS No: 517920-69-3
• MF: C₆H₆BrFN₂
• MW: 205.027643680573
• MDL: MFCD03094270
• CID: 839223
• PubChem ID: 2773279
• Update Time: 2025-05-22

5-Bromo-3-fluorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2,3-DIAMINOFLUOROBENZENE
• 5-Bromo-3-fluorobenzene-1,2-diamine
• 5-bromo-3-fluoro-benzene-1,2-diamine
• 1,2-enzenediamine, 5-romo-3-luoro-
• 5-Bromo-3-fluorophenylene-1,2-diamine
• 1,2-Benzenediamine, 5-bromo-3-fluoro-
• OZKZRRLKJAXHQA-UHFFFAOYSA-N
• SBB093405
• 5-bromo-3-fluorobenzene-1.2 diamine
• A
• 1,2-DIAMINO-4-BROMO-6-FLUOROBENZENE
• AKOS015835530
• PS-8116
• 517920-69-3
• CS-W005739
• SB37458
• DTXSID40378331
• 5-Bromo-3-fluorobenzene-1 pound not2-diamine
• DB-368496
• CL8378
• MFCD03094270
• SY101485
• Z1269157484
• EN300-198759
• 5-Bromo-1,2-diamino-3-fluorobenzene
• 5-Bromo-3-fluoro-1,2-benzenediamine
• SCHEMBL231997

• MDL： MFCD03094270
• Inchi： 1S/C6H6BrFN2/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,9-10H2
• InChI Key： OZKZRRLKJAXHQA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)N)N)F

Computed Properties

• Exact Mass: 203.97000
• Monoisotopic Mass: 203.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 1.4

Experimental Properties

• PSA: 52.04000
• LogP: 2.91500

5-Bromo-3-fluorobenzene-1,2-diamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Bromo-3-fluorobenzene-1,2-diamine

5-Bromo-3-fluorobenzene-1,2-diamine (CAS 517920-69-3): A Versatile Intermediate for Pharmaceutical and Material Science Applications

The 5-Bromo-3-fluorobenzene-1,2-diamine (CAS 517920-69-3) is a highly specialized aromatic diamine compound that has gained significant attention in recent years due to its unique structural properties and broad application potential. As researchers increasingly search for "fluorinated benzene derivatives" and "brominated aromatic amines", this compound stands out as a particularly valuable building block in organic synthesis.

Chemically classified as a dihalogenated benzenediamine, this compound features both bromine and fluorine substituents on its benzene ring, along with two strategically positioned amino groups. This distinctive molecular architecture makes it an ideal precursor for the synthesis of various heterocyclic compounds, particularly in the development of "pharmaceutical intermediates" and "advanced materials". Recent trends in chemical research show growing interest in "halogenated diamine compounds" for their enhanced reactivity and potential biological activities.

From a synthetic chemistry perspective, 5-Bromo-3-fluorobenzene-1,2-diamine serves as a crucial intermediate in the preparation of benzimidazole derivatives. These derivatives are frequently searched in connection with "medicinal chemistry building blocks" and "drug discovery scaffolds". The presence of both bromine and fluorine atoms allows for selective functionalization through various cross-coupling reactions, making this compound particularly valuable in modern synthetic methodologies.

The physical properties of CAS 517920-69-3 contribute to its utility in laboratory and industrial settings. Typically appearing as a light-colored crystalline solid, it demonstrates moderate solubility in common organic solvents, which facilitates its use in various reaction conditions. Researchers investigating "temperature-sensitive reactions" or "catalytic transformations" often find this compound's stability profile particularly advantageous.

In pharmaceutical applications, the 5-Bromo-3-fluorobenzene-1,2-diamine structure serves as a key precursor for potential bioactive molecules. The pharmaceutical industry's current focus on "targeted drug design" and "small molecule therapeutics" has increased demand for such specialized intermediates. The compound's ability to participate in cyclization reactions makes it valuable for creating molecular frameworks that may interact with biological targets.

Material science applications of 517920-69-3 are equally noteworthy. The compound's potential in creating "high-performance polymers" and "advanced coatings" aligns with current industry trends toward specialized materials. Its diamine functionality allows for incorporation into polyimide and polyamide systems, where the halogen substituents can impart unique thermal and chemical resistance properties.

From a safety and handling perspective, proper laboratory protocols should always be followed when working with 5-Bromo-3-fluorobenzene-1,2-diamine. While not classified as hazardous under standard conditions, appropriate personal protective equipment is recommended, as with all chemical substances. This aligns with the growing emphasis on "chemical safety in research" and "sustainable laboratory practices" in contemporary scientific discourse.

The market for halogenated aromatic diamines like CAS 517920-69-3 has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Recent analyses of chemical industry trends highlight increasing demand for "custom synthesis intermediates" and "high-purity building blocks", positioning this compound as a potentially valuable material for manufacturers and researchers alike.

Quality control measures for 5-Bromo-3-fluorobenzene-1,2-diamine typically involve advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for its various applications, particularly in pharmaceutical contexts where "impurity profiling" has become a critical quality parameter.

Future research directions involving 517920-69-3 may explore its potential in emerging fields such as "materials for energy storage" or "catalysis applications". The compound's unique combination of halogen substituents and reactive amino groups offers numerous possibilities for innovative chemical transformations and material designs.

For researchers considering 5-Bromo-3-fluorobenzene-1,2-diamine for their projects, it's important to source the material from reputable suppliers who can provide comprehensive analytical data and proper documentation. The current emphasis on "supply chain transparency" in the chemical industry makes supplier reliability a crucial consideration.

In conclusion, CAS 517920-69-3 represents a versatile and valuable chemical intermediate with applications spanning pharmaceutical development, material science, and specialized organic synthesis. Its unique structural features and reactivity profile position it as a compound of continuing interest in both academic and industrial research settings, particularly as scientific exploration of "functionalized aromatic systems" continues to advance.